Cas no 40800-76-8 (ethyl 2-(methylsulfanyl)propanoate)

• Product Name: ethyl 2-(methylsulfanyl)propanoate
• CAS No: 40800-76-8
• MF: C₆H₁₂O₂S
• MW: 148.223280906677
• CID: 926211
• PubChem ID: 3016224
• Update Time: 2025-05-20

ethyl 2-(methylsulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(methylthio)propionate
• ethyl 2-methylsulfanylpropanoate
• 2-Methylmercapto-propionsaeure-aethylester
• 2-methylsulfanyl-propionic acid ethyl ester
• EINECS 255-088-5
• ethyl 2-(methylsulfanyl)propanoate
• ethyl 2-methylthiopropanoate
• S-Methyl-thiomilchsaeure-aethylester
• 40800-76-8
• SCHEMBL6650858
• G25937
• AKOS010991395
• DTXSID20961220
• ethyl2-(methylsulfanyl)propanoate
• ethyl alpha-(methylthio)propionate
• EN300-78645
• NS00056402

• Inchi： 1S/C6H12O2S/c1-4-8-6(7)5(2)9-3/h5H,4H2,1-3H3
• InChI Key： OXAOBBCFHBVRBD-UHFFFAOYSA-N
• SMILES： S(C)C(C(=O)OCC)C

Computed Properties

• Exact Mass: 148.05600
• Monoisotopic Mass: 148.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.60000
• LogP: 1.30100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 2-(methylsulfanyl)propanoate

Ethyl 2-(Methylsulfanyl)propanoate (CAS No. 40800-76-8): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-(methylsulfanyl)propanoate (CAS No. 40800-76-8) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This compound, also known as ethyl 2-methylthiopropionate, is characterized by its distinct chemical structure, which includes an ester group and a sulfur-containing functional group. These features contribute to its unique properties and make it a valuable component in various formulations and processes.

The molecular formula of ethyl 2-(methylsulfanyl)propanoate is C₆H₁₂O₂S, and its molecular weight is approximately 144.21 g/mol. The compound is a colorless to pale yellow liquid with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water, which can be advantageous in certain applications where controlled solubility is required.

In terms of its physical properties, ethyl 2-(methylsulfanyl)propanoate has a boiling point of around 153-155°C at atmospheric pressure and a melting point of -57°C. Its density at room temperature is approximately 1.03 g/cm³. These properties make it suitable for use in processes that require moderate temperatures and pressures.

One of the key applications of ethyl 2-(methylsulfanyl)propanoate is in the synthesis of pharmaceutical intermediates. The sulfur-containing functional group can be readily modified through various chemical reactions, making it an important building block in the development of new drugs. For example, recent research has shown that derivatives of ethyl 2-(methylsulfanyl)propanoate can be used to synthesize compounds with potential anti-inflammatory and analgesic properties.

In the field of flavor and fragrance chemistry, ethyl 2-(methylsulfanyl)propanoate is valued for its ability to impart specific sensory characteristics to food and personal care products. Its unique odor profile makes it a useful component in the formulation of fragrances and flavorings that require a distinct aromatic note. Studies have demonstrated that the compound can enhance the overall sensory experience of products when used in appropriate concentrations.

Recent advancements in green chemistry have also highlighted the potential of ethyl 2-(methylsulfanyl)propanoate as a sustainable alternative to traditional solvents and reagents. Researchers have explored its use in solvent-free reactions and catalytic processes, where its low toxicity and environmental compatibility offer significant advantages over conventional chemicals. This aligns with the growing trend towards more sustainable and eco-friendly practices in the chemical industry.

The safety profile of ethyl 2-(methylsulfanyl)propanoate is another important consideration for its industrial applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use in various settings.

In conclusion, ethyl 2-(methylsulfanyl)propanoate (CAS No. 40800-76-8) is a multifunctional compound with diverse applications in pharmaceuticals, flavor and fragrance chemistry, and green chemistry. Its unique chemical structure and favorable physical properties make it an essential component in various formulations and processes. Ongoing research continues to uncover new possibilities for its use, further expanding its potential impact on these fields.